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The table below compares the core features of Alrizomadlin and Venetoclax based on the available

information.

Feature

Alrizomadlin (APG-115)

Venetoclax

Primary Target

Mechanism of
Action

Key Indications
(in trials)

Reported
Efficacy

MDM2-p53 protein-protein interaction [1]
(2]

Disrupts MDM2-p53 interaction,
reactivating wild-type p53 tumor
suppressor function, inducing cell cycle
arrest & apoptosis [1] [2]

Advanced solid tumors (Adenoid Cystic
Carcinoma, Malignant Peripheral Nerve
Sheath Tumor, Liposarcoma, Biliary-
tract cancer) [1] [2]

ACC Monotherapy: ORR 16.7-22.2%,
DCR 100% [3] [1]. MPNST Combo

BCL-2 protein [3] [4]

Selectively inhibits BCL-2, disrupting
anti-apoptotic signals and triggering
mitochondrial pathway of apoptosis [3]

[4]

Hematologic malignancies (CLL/SLL,
AML) [3] [4]. Note: Data for Venetoclax
is inferred from context on BCL-2
inhibition.

N/A for direct comparison. Lisaftoclax, a
novel BCL-2 inhibitor, showed ORR of
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Feature Alrizomadlin (APG-115) Venetoclax

Therapy: ORR 14.3% with toripalimab 31.8% in Venetoclax-refractory R/R

[3] AML/MPAL patients [4].
Common Grade  Thrombocytopenia, neutropenia, Neutropenia, febrile neutropenia,
3/4 AEs lymphocytopenia, anemia [2] thrombocytopenia (based on Lisaftoclax

data, a related BCL-2 inhibitor) [3]

Developmental Clinical Phase II; first MDM2-p53 Approved drug; used as a benchmark
Status inhibitor in clinical development in China in clinical trials for novel BCL-2
[1] [2] inhibitors like Lisaftoclax [3] [4]

Experimental Data & Clinical Protocols

Here are the methodologies from key studies cited in the search results, which provide context for the data in

the table above.

¢ Study on Alrizomadlin in Advanced Solid Tumors [2]:

o Phase: First-in-human Phase | trial.

o Patient Population: Adults with histologically confirmed locally advanced or metastatic solid
tumors who had progressed on standard treatment or lacked effective therapies.

o Dosing Regimen: Alrizomadlin was administered orally once daily every other day for 21
days of a 28-day cycle until disease progression or intolerable toxicity.

o Endpoints: Primary endpoints were safety, tolerability, and determination of the Recommended
Phase Il Dose (RP2D). Secondary endpoints included pharmacokinetics/pharmacodynamics
and preliminary antitumor activity assessed per RECIST 1.1 criteria.

¢ Study on Lisaftoclax (a novel BCL-2 inhibitor) in Myeloid Malignancies [3] [4]:

o Phase: Global, multi-center Phase 1b/2 study.

o Patient Population: Patients with treatment-naive or relapsed/refractory (R/R) Acute Myeloid
Leukemia (AML), Mixed Phenotype Acute Leukemia (MPAL), or high-risk Myelodysplastic
Syndromes (HR-MDS)/Chronic Myelomonocytic Leukemia (CMML), including prior Venetoclax-
exposed patients.

o Dosing Regimen: Lisaftoclax was administered in combination with the hypomethylating agent
azacitidine.
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o Endpoints: The study evaluated the safety and efficacy of the combination. Efficacy was
measured by overall response rate (ORR), which includes complete response (CR), CR with
incomplete hematologic recovery (CRi), partial response (PR), and morphologic leukemia-free
state (MLFS).

Visualizing the Apoptosis Pathways

The following diagram illustrates the distinct mechanisms by which Alrizomadlin and BCL-2 inhibitors like

Venetoclax/Lisaftoclax target the apoptosis pathway.

Alrizomadlin Mechanism (MDM?2-p53 Pathway) | | BCL-2 Inhibitor Mechanism (Mitochondrial Pathway)

Alrizomadlin (APG-115) Venetoclax/Lisaftoclax

Inhibits

Binds and
Degrades

BAX /BAK

[[)53 Tumor Suppressor)

Triggers
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Key Differentiating Factors for R&D

For researchers and drug development professionals, the critical distinctions are:

¢ Fundamental Target & Indication Focus: Alrizomadlin and Venetoclax/Lisaftoclax act on
completely different nodes of the apoptosis pathway. This underpins their development in different
cancer types: Alrizomadlin is primarily being investigated in advanced solid tumors with wild-
type TP53 and/or MDM2 amplification [1] [2], while BCL-2 inhibitors are a established modality in
hematologic malighancies [3] [4].

¢ Potential for Combination: The distinct mechanisms suggest a strong potential for combination
therapy. Preclinical evidence indicates that combining apoptosis-targeting agents (like MDM2 and
BCL-2 inhibitors) can yield enhanced activity, which is a key area of combinatorial screening in
oncology R&D [5].

¢ Addressing Resistance: Early data for lisaftoclax (a novel BCL-2 inhibitor) shows promising activity
in patients with diseases refractory to venetoclax, suggesting that next-generation inhibitors within the
same class may overcome resistance mechanisms [3] [4].

Need Custom Synthesis?
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[https://www.smolecule.com/products/b516659#alrizomadlin-comparison-venetoclax-hematologic-

malignancies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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